Self-assembled nanoscale capsules between resorcin[4]arene derivatives and Pd(ii) or Pt(ii) complexes
Chemical Communications Pub Date: 2001-08-01 DOI: 10.1039/B104897J
Abstract
Nanoscale molecular capsules have been prepared by self-assembly of resorcin[4]arene derivatives and Pd(II) or Pt(II) complexes; the positively charged N-alkylpyridinium derivatives are encapsulated inside capsules due to strong cation–π interactions.
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Journal Name：Chemical Communications
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CAS no.: 14132-51-5
